Cas no 1839513-98-2 (2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol)

• Product Name: 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol
• CAS No: 1839513-98-2
• CID: 4557940
• Update Time: 2025-05-19

2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol Chemical and Physical Properties

Names and Identifiers

• 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol

Additional information on 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol

Comprehensive Overview of 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol (CAS No. 1839513-98-2)

The compound 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol (CAS No. 1839513-98-2) is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule features a quinazoline core substituted with an amino group, a methoxyethoxy side chain, and an oxyethanol moiety, making it a versatile candidate for drug development. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that have revolutionized cancer treatment in recent years.

In the context of current scientific trends, 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol aligns with the growing demand for targeted therapies and precision medicine. The rise of personalized healthcare and the increasing focus on small molecule inhibitors have made compounds like this particularly relevant. Its structural similarity to known EGFR inhibitors (Epidermal Growth Factor Receptor inhibitors) suggests potential applications in oncology, especially for cancers with EGFR mutations, a hot topic in modern oncology research.

The synthesis of 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol involves sophisticated organic chemistry techniques, including nucleophilic substitution and protection-deprotection strategies. The presence of both electron-donating (methoxyethoxy) and electron-withdrawing (quinazoline) groups in its structure creates interesting electronic properties that affect its bioavailability and binding affinity to biological targets. These characteristics are crucial for researchers developing new pharmacophores for disease treatment.

From a drug discovery perspective, the ADME profile (Absorption, Distribution, Metabolism, and Excretion) of 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol is of particular interest. The methoxyethoxy group enhances solubility, addressing one of the major challenges in developing effective small molecule drugs. This feature makes it a valuable compound for studying structure-activity relationships (SAR) in medicinal chemistry, especially when optimizing compounds for blood-brain barrier penetration - a critical factor in treating neurological disorders.

The scientific community has shown growing interest in quinazoline derivatives like 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol due to their diverse biological activities. Beyond potential anticancer properties, these compounds have demonstrated activity against various protein kinases involved in inflammatory and autoimmune diseases. This broad spectrum of activity positions them as promising candidates for multi-target therapies, an emerging approach in drug development that addresses disease complexity more effectively than single-target drugs.

In analytical chemistry, the characterization of 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol presents interesting challenges and opportunities. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for verifying its purity and structure. The compound's unique mass fragmentation pattern and proton environment make it an excellent subject for analytical method development, particularly in the field of pharmaceutical analysis and quality control.

The potential applications of 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol extend to chemical biology research, where it could serve as a valuable molecular probe for studying kinase signaling pathways. With the increasing importance of signal transduction research in understanding disease mechanisms, such tools are in high demand. Its modified structure could also be valuable for fluorescence labeling studies, enabling researchers to track molecular interactions in real-time.

From a commercial perspective, 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol represents an important research chemical for pharmaceutical companies and academic institutions engaged in drug discovery. The growing market for custom synthesis and building blocks for medicinal chemistry underscores the importance of well-characterized compounds like this one. Its potential as a lead compound for further optimization makes it particularly valuable in the competitive field of drug development.

Environmental and safety considerations for 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper chemical safety measures should always be observed during its use and storage. The compound's stability under various conditions is an important factor for researchers considering its application in long-term studies or formulation development.

Future research directions for 2-4-Amino-7-(2-methoxyethoxy)-6-quinazolinyloxyethanol may include exploring its potential in combination therapies, particularly with existing chemotherapeutic agents or immunotherapy drugs. The growing field of drug repurposing might also benefit from investigating this compound's activity against other disease targets. Additionally, its utility as a chemical intermediate for synthesizing more complex molecules continues to make it a valuable asset in medicinal chemistry research.